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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the New Database Manager

(NDBM), a foundational key-value pair data structure. While largely superseded by more

modern libraries, understanding NDBM's core principles offers valuable insight into the

evolution of database technologies and the fundamental concepts of on-disk hash tables. This

document is intended for researchers and professionals who require a deep understanding of

data storage mechanisms for managing scientific and experimental data.

Core Concepts of NDBM
NDBM is a library of subroutines that provides a simple and efficient interface for managing

key-value databases stored on disk.[1] It was developed as an enhancement to the original

DBM library, offering improvements such as the ability to have multiple databases open

simultaneously.[2] The primary function of NDBM is to store and retrieve arbitrary data based

on a unique key, making it an early example of a NoSQL data store.

At its core, NDBM implements an on-disk hash table. This structure allows for fast data

retrieval, typically in one or two file system accesses, without the overhead of a full relational

database system.[1] Data is organized into key-value pairs, where both the key and the value
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can be arbitrary binary data. This flexibility is particularly useful for storing heterogeneous

scientific data.

NDBM On-Disk Structure
An NDBM database consists of two separate files:

The Directory File (.dir): This file acts as an index or a bitmap for the data file.[1] It contains a

directory that maps hash values of keys to locations within the page file.

The Page File (.pag): This file stores the actual key-value pairs.[1]

This two-file structure separates the index from the data, which can improve performance by

allowing the potentially smaller directory file to be more easily cached in memory. It's important

to note that modern emulations of NDBM, such as those provided by Berkeley DB, may use a

single file with a .db extension.[2][3][4]

The Hashing Mechanism: Extendible Hashing
NDBM utilizes a form of extendible hashing to dynamically manage the on-disk hash table.[5]

This technique allows the hash table to grow as more data is added, avoiding the need for

costly full-table reorganizations.

The core components of the extendible hashing mechanism in NDBM are:

Directory: An in-memory array of pointers to data buckets on disk. The size of the directory is

a power of 2.

Global Depth (d): An integer that determines the size of the directory (2^d). The first 'd' bits of

a key's hash value are used as an index into the directory.

Buckets (Pages): Fixed-size blocks in the .pag file that store the key-value pairs.

Local Depth (d'): An integer stored with each bucket, indicating the number of bits of the

hash value shared by all keys in that bucket.

Data Insertion and Splitting Logic:
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A key is hashed, and the first d (global depth) bits of the hash are used to find an entry in the

directory.

The directory entry points to a bucket in the .pag file.

The key-value pair is inserted into the bucket.

If the bucket is full:

If the bucket's local depth d' is less than the directory's global depth d, the bucket is split,

and its contents are redistributed between the old and a new bucket based on the d'+1-th

bit of the keys' hashes. The directory pointers are updated to point to the correct buckets.

If the bucket's local depth d' is equal to the global depth d, the directory itself must be

doubled in size. The global depth d is incremented, and the bucket is then split.

This dynamic resizing of the directory and splitting of buckets allows NDBM to handle growing

datasets efficiently.

Experimental Protocols: Algorithmic Procedures
While specific experimental protocols from scientific literature using the original NDBM are

scarce due to its age, we can detail the algorithmic protocols for the primary NDBM operations.

These can be considered the "experimental" procedures for interacting with the data structure.

Protocol for Storing a Key-Value Pair
Initialization: Open the database using dbm_open(), specifying the file path and access flags

(e.g., read-write, create if not exists). This returns a database handle.

Data Preparation: Prepare the key and content in datum structures. A datum is a simple

struct containing a pointer to the data (dptr) and its size (dsize).

Hashing: The NDBM library internally computes a hash of the key.

Directory Lookup: The first d (global depth) bits of the hash are used to index into the in-

memory directory.
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Bucket Retrieval: The directory entry provides the address of the data bucket in the .pag file.

This bucket is read from disk.

Insertion and Overflow Check: The new key-value pair is added to the bucket. If the bucket

exceeds its capacity, the bucket splitting and/or directory doubling procedure (as described in

Section 3) is initiated.

Write to Disk: The modified bucket(s) and, if necessary, the directory file are written back to

disk.

Return Status: The dbm_store() function returns a status indicating success, failure, or if an

attempt was made to insert a key that already exists with the DBM_INSERT flag.[6][7]

Protocol for Retrieving a Value by Key
Initialization: Open the database using dbm_open().

Key Preparation: Prepare the key to be fetched in a datum structure.

Hashing and Directory Lookup: The key is hashed, and the first d bits are used to find the

corresponding directory entry.

Bucket Retrieval: The directory entry's pointer is used to locate and read the appropriate

bucket from the .pag file.

Key Search: The keys within the bucket are linearly scanned to find a match.

Data Return: If a matching key is found, a datum structure containing a pointer to the

corresponding value and its size is returned. If the key is not found, the dptr field of the

returned datum will be NULL.[6]

Quantitative Data Summary
Due to the age of NDBM, direct and recent performance benchmarks are not readily available.

However, we can summarize the known characteristics and limitations in a structured format for

comparison.
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Feature NDBM GDBM (GNU DBM) Berkeley DB

Primary Use
Simple key-value

storage

A more feature-rich

replacement for

NDBM

High-performance,

transactional

embedded database

File Structure Two files (.dir, .pag)

Can emulate the two-

file structure but is a

single file internally

Typically a single file

Concurrency
Generally not safe for

concurrent writers

Provides file locking

for safe concurrent

access

Full transactional

support with fine-

grained locking

Key/Value Size Limits
Limited (e.g., 1018 to

4096 bytes)[2]
No inherent limits No inherent limits

API

dbm_open,

dbm_store,

dbm_fetch, etc.

Native API and NDBM

compatibility API

Rich API with support

for transactions,

cursors, etc.

In-memory Caching
Basic, relies on OS

file caching
Internal bucket cache

Sophisticated in-

memory cache

management

Crash Recovery Not guaranteed
Offers some crash

tolerance

Full ACID-compliant

crash recovery

Visualizations
NDBM File Structure

NDBM Database ('mydatabase')

mydatabase.dir Directory/Bitmap mydatabase.pag Data Pages (Buckets)Indexes into

Click to download full resolution via product page
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Caption: The two-file architecture of an NDBM database.

NDBM Data Storage Workflow
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Click to download full resolution via product page

Caption: Logical workflow for storing data in an NDBM database.

NDBM Data Retrieval Workflow
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Caption: Logical workflow for retrieving data from an NDBM database.
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Conclusion
NDBM represents a significant step in the evolution of simple, efficient on-disk data storage.

For researchers and scientists, understanding its architecture provides a solid foundation for

appreciating the trade-offs involved in modern data management systems. While direct use of

the original NDBM is uncommon today, its principles of key-value storage and extendible

hashing are still relevant in the design of high-performance databases. When choosing a data

storage solution for research applications, the principles embodied by NDBM—simplicity, direct

key-based access, and predictable performance—remain valuable considerations. For new

projects, however, modern libraries such as Berkeley DB or GDBM are recommended as they

provide NDBM-compatible interfaces with enhanced features, performance, and robustness.

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b12393030?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12393030?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

